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N-(diaminomethylidene)-4-[4-(furan-2-carbonyl)piperazin-1-yl]-3-methylsulfonylbenzamide;methanesulfonic acid
CAS No.:
265986-98-9
Molecular Formula:
C19H25N5O8S2
Molecular Weight:
515.6 g/mol
Availability:
In Stock
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EIPA
Ethylisopropylamiloride is a chemical compound commonly used in scientific research. It has diverse applications, ranging from studying ion channels to investigating cellular transport mechanisms. Its versatility and unique properties make it an essential tool for various fields of study.
CAS No.:
1154-25-2
Molecular Formula:
C11H18ClN7O
Molecular Weight:
299.76 g/mol
Availability:
In Stock
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Salirasib
Salirasib, a potent chemical compound, holds immense potential for scientific research. This innovative material can be applied in various studies, encompassing cancer research, drug development, and cell signaling pathways exploration. Its unique properties make Salirasib a valuable asset in advancing scientific discoveries.
CAS No.:
162520-00-5
Molecular Formula:
C22H30O2S
Molecular Weight:
358.5 g/mol
Availability:
In Stock
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Spisulosine
Spisulosine, a unique chemical compound, holds immense potential in scientific research. Its diverse properties enable its application in various fields, including drug development, cancer research, and ecological studies. Harnessing the power of spisulosine promises groundbreaking advancements across numerous scientific disciplines.
CAS No.:
196497-48-0
Molecular Formula:
C18H39NO
Molecular Weight:
285.5 g/mol
Availability:
In Stock
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Perillyl alcohol
Perillyl alcohol, a chemical compound, is a naturally occurring substance found in certain essential oils. It has gained attention in scientific research due to its potential anti-cancer properties and ability to inhibit tumor growth. Explore its promising applications in cancer studies for potential breakthroughs.
CAS No.:
536-59-4
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
Availability:
In Stock
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Homoserine lactone
Homoserine lactone is a chemical compound used in scientific research. It plays a vital role in bacterial communication, specifically in quorum sensing. This unique molecule helps regulate gene expression and behavior in bacteria, making it a valuable tool for studying microbial communities and developing new antimicrobial strategies.
CAS No.:
1192-20-7
Molecular Formula:
C4H8NO2+
Molecular Weight:
102.11 g/mol
Availability:
In Stock
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